N-[(3-ethyl-5-isoxazolyl)methyl]-5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinamine

• IUPAC Name: N-[(3-ethyl-1,2-oxazol-5-yl)methyl]-5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]pyridin-2-amine
• InChI: InChI=1S/C20H19N5O3/c1-2-15-10-17(27-24-15)12-22-18-9-8-14(11-21-18)20-23-19(25-28-20)13-26-16-6-4-3-5-7-16/h3-11H,2,12-13H2,1H3,(H,21,22)
• InChI Key: CKSZVPCUBJQVCF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CNC2=NC=C(C=C2)C3=NC(=NO3)COC4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

The compound “N-[(3-ethyl-5-isoxazolyl)methyl]-5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinamine” is a complex organic molecule that contains several heterocyclic rings, including an isoxazole ring, an oxadiazole ring, and a pyridine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole, oxadiazole, and pyridine rings. These rings are likely to influence the compound’s chemical properties and potential biological activities. The presence of nitrogen and oxygen atoms in these rings may also allow for hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The compound’s reactivity could be influenced by factors such as the electron-donating or -withdrawing nature of the substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar or nonpolar regions, and the specific functional groups present would all influence properties like solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential biological activities. Additionally, it could be interesting to explore the effects of different substituents on the isoxazole, oxadiazole, and pyridine rings.